3-chloro-2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-2-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C14H16ClN3O3S/c1-10-13(15)3-2-4-14(10)22(19,20)17-11-7-16-18(8-11)12-5-6-21-9-12/h2-4,7-8,12,17H,5-6,9H2,1H3
• InChI Key: SEMIGGUNRXSKKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC2=CN(N=C2)C3CCOC3
• Molecular Formula: C14H16ClN3O3S
• Molecular Weight: 341.8 g/mol

Description

3-chloro-2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzenesulfonamide is a chemical compound that has been widely used in scientific research applications. This compound is a sulfonamide derivative and is also known as TAK-659. It has been shown to have potential therapeutic effects in various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

Synthesis and Biological Activity

A range of compounds bearing benzenesulfonamide moieties have been synthesized and evaluated for their antimicrobial, antifungal, and potential anticancer activities. For instance, the synthesis of new pyrazoline and pyrazole derivatives has shown promising results against various bacterial and fungal strains. These compounds have been characterized by their IR and 1H-NMR spectral data, and their biological activities have been assessed through antimicrobial studies against organisms like E. coli and P. aeruginosa (Hassan, 2013). Moreover, other studies have focused on synthesizing 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides and investigating their cytotoxic and carbonic anhydrase inhibitory effects, highlighting their potential as novel anticancer agents (Gul et al., 2016).

Herbicide Efficacy

Research into the metabolism of chlorsulfuron, a compound with a benzenesulfonamide moiety, in plants has underscored the biological basis for its selective herbicidal activity for cereals. This selectivity is attributed to the ability of tolerant plants to rapidly metabolize chlorsulfuron into an inactive product, demonstrating the compound's potential for targeted weed control (Sweetser et al., 1982).

Antimicrobial and Anti-HIV Activities

Novel benzenesulfonamides bearing 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antimicrobial and anti-HIV activities. These studies have revealed certain compounds with significant activity against both bacterial and fungal pathogens, as well as against HIV, suggesting a potential for the development of new therapeutic agents (Iqbal et al., 2006).

Conformational Studies

The crystallographic analysis of N-[2-(1-arenesulfonyl-1H-pyrazol-3-yl)-6-methyl-phenyl]-arenesulfonamides has provided insights into the conformational differences adopted by these molecules in solid states, offering valuable information for the development of antileishmanial agents (Borges et al., 2014).